Cas no 127785-96-0 (6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate)

• Product Name: 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate
• CAS No: 127785-96-0
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• MDL: MFCD11865145
• CID: 63895
• PubChem ID: 11537409
• Update Time: 2025-05-26

6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate Chemical and Physical Properties

Names and Identifiers

• (6,11-Dihydro-5H-dibenzo[b,e]azepin-6-yl)methanamine fumarate
• 6-Aminomethyl-6,11-dihydro-5H-dibenz[b,e]azepine (E)-2-butenedioate
• 6-aMinoMethyl-6,11-dihydro-5H-dibenz[b,e]azepine succinate
• 6-AMINOMETHYL-6, 11-DIHYDRO-5H-DIBENEZ[B,E]AZEPINE (E)-2-BUTENEDIOATE
• 6-AMIOMETHYL-6,11-DIHYDRO-5H-DIBENZ[B,E]AZEPIN(E)-2-BUTANEDIOATE(1:1)
• BCP13637
• 5H-Dibenz[b,e]azepine-6-methanamine, 6,11-dihydro-, (2E)-2-butenedioate (1:1)
• SCHEMBL5367297
• A857230
• (E)-but-2-enedioic acid;6,11-dihydro-5H-benzo[c][1]benzazepin-6-ylmethanamine
• BS-14927
• AKOS015900707
• (6,11-Dihydro-5H-dibenzo[b,e]azepin-6-yl)methanaminefumarate
• CS-0155926
• 80012-79-9
• SCHEMBL11256018
• MFCD11865145
• 6,11-dihydro-5H-benzo[c][1]benzazepin-6-ylmethylazanium;(E)-4-hydroxy-4-oxobut-2-enoate
• 127785-96-0
• 5H-Dibenz[b,e]azepine-6-methanamine, 6,11-dihydro-, (2E)-2-butenedioate (1:1): 5H-Dibenz[b,e]azepine-6-methanamine, 6,11-dihydro-, (E)-2-butenedioate (1:1); 6,11-Dihydro-5H-dibenzo[b,e]azepin-6-yl)methanamine fumarate
• IUQYGXGUFNMQGL-WLHGVMLRSA-N
• D82439
• 6,11-Dihydro-5H-dibenzo[b,e]azepin-6-yl)methanamine Fumarate
• 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate

• MDL： MFCD11865145
• Inchi： 1S/C15H16N2.C4H4O4/c16-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)17-15;5-3(6)1-2-4(7)8/h1-8,15,17H,9-10,16H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： IUQYGXGUFNMQGL-WLHGVMLRSA-N
• SMILES： OC(/C=C/C(=O)O)=O.N1C2C=CC=CC=2CC2C=CC=CC=2C1CN

Computed Properties

• Exact Mass: 340.14200
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.65000
• LogP: 3.25280

6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate

Introduction to 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate (CAS No. 127785-96-0)

6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate, identified by its Chemical Abstracts Service number CAS No. 127785-96-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dibenz[b,e]azepine class, a structural motif known for its diverse pharmacological properties. The presence of an amine group and a conjugated diene system in its molecular framework suggests potential interactions with biological targets, making it a subject of interest for further investigation.

The structural uniqueness of 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate lies in its fused bicyclic system, which is further functionalized by an amino substituent and a trans-butenedioate moiety. This configuration not only imparts distinct electronic and steric properties but also opens avenues for modulating its biological activity. The compound’s ability to engage with various enzymes and receptors has positioned it as a candidate for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their inherent binding affinity and metabolic stability. Among these, dibenz[b,e]azepines have been extensively studied for their potential in treating neurological disorders, including depression and anxiety. The amine group in 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate plays a crucial role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in mood regulation.

One of the most compelling aspects of this compound is its structural similarity to established pharmacophores found in marketed drugs. This similarity suggests that 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate could serve as a scaffold for drug discovery efforts aimed at improving therapeutic efficacy while minimizing side effects. The diene system’s conjugation with the azepine ring enhances its potential to interact with heme-containing proteins, such as cytochrome P450 enzymes, which are pivotal in drug metabolism.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Molecular docking studies on 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate have revealed promising interactions with serotonin receptors (e.g., 5-HT1A), indicating its potential as an anxiolytic agent. These findings align with the growing body of evidence supporting the use of dibenz[b,e]azepines in central nervous system (CNS) disorders.

The synthesis of 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate presents both challenges and opportunities for synthetic chemists. The construction of the dibenz[b,e]azepine core requires multi-step reactions, including cyclization and functional group transformations. However, recent innovations in catalytic methods have streamlined these processes, making large-scale synthesis more feasible. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the amine and diene functionalities efficiently.

The pharmacokinetic profile of 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate is another critical aspect that warrants investigation. Preliminary studies suggest that the compound exhibits moderate oral bioavailability and a favorable half-life distribution, making it suitable for once-a-day dosing regimens. Additionally, its metabolic stability towards common enzymatic pathways has been assessed using liver microsomal fractions from different species.

In conclusion, 6-Aminomethyl-6,11-dihydro-5H-dibenzb,eazepine (E)-2-butenedioate represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated interactions with key biological targets make it an attractive molecule for designing next-generation therapeutics. As research continues to uncover new insights into its mechanism of action, CAS No. 127785-96-0 may pave the way for innovative treatments targeting neurological and psychiatric disorders.